(E)-Methyl 3-(2-methoxy-4-methylphenyl)acrylate

Specification

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: methyl (E)-3-(2-methoxy-4-methylphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C12H14O3/c1-9-4-5-10(11(8-9)14-2)6-7-12(13)15-3/h4-8H,1-3H3/b7-6+
• Standard InChI Key: GLTPFTABPZAJTQ-VOTSOKGWSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)/C=C/C(=O)OC)OC
• Canonical SMILES: CC1=CC(=C(C=C1)C=CC(=O)OC)OC

Introduction

Chemical Identification and Structural Properties

Molecular Identity

(E)-Methyl 3-(2-methoxy-4-methylphenyl)acrylate (CAS: 1253180-86-7) has the molecular formula C₁₂H₁₄O₃ and a molecular weight of 206.24 g/mol. Its IUPAC name derives from the (E)-configuration of the α,β-unsaturated ester, where the methoxy (-OCH₃) and methyl (-CH₃) groups occupy the 2- and 4-positions, respectively, on the phenyl ring (Fig. 1).

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₂H₁₄O₃
Molecular Weight	206.24 g/mol
CAS Number	1253180-86-7
Boiling Point	Not reported
Melting Point	Not reported
Density	Not reported

The (E)-stereochemistry is critical for its electronic and steric properties, influencing reactivity and potential interactions in biological systems.

Synthesis and Reaction Pathways

Scheme 1: Proposed Synthesis

$$\text{3-(2-Methoxy-4-methylphenyl)acrylic acid} + \text{MeOH} \xrightarrow{\text{MNBA/DMAP}} \text{(E)-Methyl ester}$$

Industrial-Scale Considerations

Large-scale production would optimize solvent systems (e.g., dichloromethane) and catalytic efficiency to enhance yields beyond the ~50% typical of lab-scale syntheses. Continuous-flow reactors could mitigate exothermic risks during esterification.

Spectral Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR: Key signals include:

  • A doublet at δ 6.3–7.9 ppm for the α,β-unsaturated protons (J ≈ 16 Hz, trans configuration).

  • Singlets at δ 3.7–3.8 ppm for the methoxy group and δ 2.4 ppm for the methyl group.

  • Aromatic protons appear as multiplet clusters between δ 6.8–7.3 ppm.

• ¹³C NMR:

  • Ester carbonyl at δ 167–168 ppm.

  • Methoxy carbon at δ 55–56 ppm and methyl carbon at δ 21–22 ppm.

Infrared (IR) Spectroscopy

• Strong absorption at 1705–1710 cm⁻¹ for the ester C=O stretch.

• Peaks at 1250–1160 cm⁻¹ for C-O ester linkages.

• Aromatic C=C vibrations near 1630 cm⁻¹.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) would show a molecular ion peak at m/z 206.0943 [M]⁺, consistent with the molecular formula.